BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Safe
Handling of 2-Bromoacrolein

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromoacrolein

Cat. No.: B081055

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromoacrolein (CAS No. 14925-39-4) is a reactive unsaturated aldehyde containing a
bromine atom, making it a valuable intermediate in various organic syntheses.[1] However, its
chemical reactivity also signifies potential hazards. It is classified as a corrosive, acutely toxic,
and environmentally hazardous substance.[2] This document provides detailed protocols and
safety guidelines to ensure the safe handling of 2-bromoacrolein in a laboratory setting.
Adherence to these protocols is crucial to minimize risks of exposure and ensure a safe
research environment.

Hazard Identification and Summary

2-Bromoacrolein is a colorless to pale yellow liquid with a pungent odor.[1] It is toxic if
swallowed or inhaled and can cause severe skin and eye irritation or damage.[3][4] Due to its
chemical structure, it is also considered a potential sensitizer and may cause allergic skin
reactions.[3] Studies have indicated that 2-bromoacrolein can cause mutations and extensive
DNA damage, highlighting its genotoxic potential.[5]

Table 1: Hazard Summary of 2-Bromoacrolein
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Hazard Classification

Description

Acute Toxicity

Toxic if swallowed, inhaled, or in contact with

skin.[3][6]

Skin Corrosion/Irritation

Causes skin irritation.[3]

Serious Eye Damage/Irritation

Causes serious eye irritation or damage.[4]

Respiratory/Skin Sensitization

May cause an allergic skin reaction.[3]

Germ Cell Mutagenicity

Shown to be mutagenic in Salmonella

typhimurium and cause DNA damage.[5]

Environmental Hazard

Toxic to aquatic life with long-lasting effects.[6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-bromoacrolein is provided below.

This information is critical for safe handling, storage, and emergency response.

Table 2: Physical and Chemical Properties of 2-Bromoacrolein

Property Value Reference
Molecular Formula CsHsBrO [2]
Molecular Weight 134.96 g/mol [2]
Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Boiling Point 149.1°C at 760 mmHg [7]

Flash Point 97°C [71(8]
Density 1.617 g/cm3 [7]

Vapor Pressure

4.08 mmHg at 25°C

[7]

Solubility

Soluble in organic solvents.

[1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-
bromoacrolein to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

PPE Category Recommended Equipment  Rationale

] To protect against splashes
] Chemical safety goggles and a
Eye and Face Protection ) and vapors that can cause
face shield.[9]
severe eye damage.

) ) To prevent skin contact, which
) Chemically resistant gloves o
Hand Protection o can cause irritation and
(e.g., nitrile or neoprene).[9] o
sensitization.

To protect against splashes
) A flame-retardant lab coat and o
Body Protection ) ) and contamination of personal
a chemically resistant apron.[9] )
clothing.

All handling must be o ) ]
) ) i - To avoid inhalation of toxic
Respiratory Protection conducted in a certified
_ vapors.
chemical fume hood.[9][10]

Experimental Protocols: Safe Handling Procedures
Preparation and Handling

¢ Risk Assessment: Before any new experiment, conduct a thorough risk assessment specific
to the planned procedure.

 Fume Hood: Always handle 2-bromoacrolein in a properly functioning chemical fume hood
to minimize inhalation exposure.[9]

e Ventilation: Ensure adequate ventilation in the laboratory.[11]
o PPE: Don the appropriate PPE as detailed in Table 3 before handling the chemical.[9]

» Weighing and Transfer:
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o When weighing or transferring 2-bromoacrolein, do so within the fume hood.
o Use appropriate, clean, and dry glassware.

o Keep containers tightly closed when not in use.[12]

¢ Avoid Incompatibilities: Keep 2-bromoacrolein away from strong oxidizing agents, strong
bases, and strong reducing agents.[3]

Storage

o Container: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.
[13] A recommended storage temperature is -20°C.[7]

e Segregation: Store away from incompatible materials.[3]

e Authorized Access: Store in a locked cabinet or an area with restricted access.[11]

Spill Management
o Small Spills:

o If a small spill occurs within a fume hood, absorb it with an inert material such as
vermiculite or sand.[9]

o Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.[9]

o Large Spills:
o Evacuate the immediate area and alert others.[9]
o Do not attempt to clean up a large spill without appropriate training and equipment.

o Contact the institution's emergency response team.[9]

Waste Disposal
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e Hazardous Waste: All waste containing 2-bromoacrolein must be treated as hazardous
waste.[14]

o Containers: Collect waste in a designated, properly labeled, and sealed container.

o Disposal: Dispose of the waste through the institution's hazardous waste management
program, following all local, state, and federal regulations.[14]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3][14]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and seek medical attention if irritation persists.[6]
[10]

» Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[3][14]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam to
extinguish a fire.[15]

e Hazards: Thermal decomposition can produce toxic and irritating gases, including carbon
monoxide, carbon dioxide, and hydrogen bromide.[3][6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[11]

Signaling Pathways and Experimental Workflows
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The following diagram illustrates the logical workflow for the safe handling of 2-bromoacrolein,
from initial preparation to final disposal.
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Caption: Logical workflow for the safe handling of 2-bromoacrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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